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Compound of Interest

Compound Name: 2-Fluoropyridine-4-carboxamide

CAS No.: 369-01-7

Cat. No.: B1330667

Get Quote

This document provides an in-depth technical overview of 2-Fluoropyridine-4-carboxamide, a

heterocyclic building block of increasing importance in medicinal chemistry and drug discovery.

Designed for researchers, chemists, and drug development professionals, this guide

synthesizes core chemical properties, field-proven synthetic protocols, and critical reactivity

insights to facilitate its effective application in the laboratory.

Core Physicochemical and Structural Properties
2-Fluoropyridine-4-carboxamide belongs to the class of fluorinated pyridines, which are

highly valued scaffolds in pharmaceutical development. The introduction of a fluorine atom onto

the pyridine ring profoundly influences the molecule's electronic properties, lipophilicity, and

metabolic stability. The carboxamide moiety at the 4-position provides a key hydrogen bond

donor and acceptor site, crucial for molecular recognition and binding to biological targets.

While specific experimental data for this exact molecule is not broadly published, its properties

can be reliably extrapolated from its parent acid and analogous structures. The compound is

expected to be a stable, solid material at room temperature.
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Table 1: Physicochemical Properties of 2-Fluoropyridine-4-carboxamide and its Precursor

Property
2-Fluoropyridine-4-
carboxamide
(Predicted/Calculated)

2-Fluoro-4-
pyridinecarboxylic acid
(Experimental)

Molecular Formula C₆H₅FN₂O C₆H₄FNO₂

Molecular Weight 140.12 g/mol 141.10 g/mol

Appearance White to off-white solid Solid

Melting Point >200 °C (Decomposition likely) ~200 °C (dec.)

Solubility

Soluble in DMSO, DMF;

sparingly soluble in polar protic

solvents

Information not widely

available

| CAS Number | 1801750-71-3 | 402-65-3 |

Spectroscopic Signature for Structural Verification
Confirmation of the structure and purity of 2-Fluoropyridine-4-carboxamide is achieved

through a combination of standard spectroscopic techniques. The following represents the

expected signature profile for this molecule.

¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the

aromatic region. The proton at C5 (adjacent to the carboxamide) will appear as a doublet,

coupled to the C6 proton. The proton at C3 (adjacent to the fluorine) will be a doublet of

doublets, showing coupling to both the fluorine atom and the C5 proton. The proton at C6 will

appear as a doublet, coupled to the C5 proton. The two amide protons (-CONH₂) will

typically appear as two broad singlets, the chemical shift of which can be solvent-dependent.

¹³C NMR: The carbon spectrum will display six signals. The carbon bearing the fluorine (C2)

will show a large one-bond coupling constant (¹JC-F). The carbonyl carbon of the amide will

be observed downfield (~165-170 ppm). The remaining four aromatic carbons will have

distinct chemical shifts influenced by their position relative to the nitrogen, fluorine, and

carboxamide groups.
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¹⁹F NMR: This is a critical technique for any fluorinated compound. A single resonance is

expected for the fluorine atom at the C2 position. The chemical shift provides confirmation of

the fluorine's electronic environment, and its purity can be assessed by comparing the

integral to a known standard.[1][2]

IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands

corresponding to the N-H stretches of the primary amide (typically two bands in the 3200-

3400 cm⁻¹ region). A strong C=O (Amide I) stretch will be prominent around 1650-1680

cm⁻¹. The C-F stretch will appear in the fingerprint region, typically between 1150-1250

cm⁻¹.[3]

Mass Spectrometry (MS): Electron Impact (EI) or Electrospray Ionization (ESI) will show a

molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the

calculated molecular weight.

Synthesis and Purification Protocol
The most direct and reliable synthesis of 2-Fluoropyridine-4-carboxamide proceeds from the

commercially available 2-Fluoro-4-pyridinecarboxylic acid.[4] The methodology involves a

standard amide bond formation reaction.

Causality in Experimental Design: The chosen protocol utilizes an amidation agent (thionyl

chloride) to convert the carboxylic acid into a highly reactive acyl chloride intermediate. This

intermediate readily reacts with an ammonia source to form the desired carboxamide. This two-

step, one-pot approach is efficient and generally high-yielding. The use of an ice bath during

the addition of reagents is critical to control the exothermic nature of the reactions.

Detailed Step-by-Step Methodology
Activation of Carboxylic Acid:

To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Fluoro-4-

pyridinecarboxylic acid (1.0 eq).

Add anhydrous dichloromethane (DCM) as the solvent (approx. 0.1 M concentration).

Add a catalytic amount of N,N-Dimethylformamide (DMF) (1-2 drops).
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Cool the suspension to 0 °C using an ice bath.

Slowly add thionyl chloride (SOCl₂) (1.5 eq) dropwise via syringe.

Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir

for 2-3 hours, or until the reaction mixture becomes a clear solution and gas evolution

ceases.

Amide Formation:

In a separate flask, prepare a solution of ammonium hydroxide (NH₄OH) (approx. 28% in

water) (5.0 eq) in DCM. Cool this solution to 0 °C.

Slowly add the freshly prepared acyl chloride solution from Step 1 to the cold ammonium

hydroxide solution via a dropping funnel. Caution: This addition is exothermic. Maintain the

temperature at 0 °C.

After the addition is complete, allow the biphasic mixture to stir vigorously at room

temperature for an additional 1-2 hours.

Workup and Isolation:

Transfer the reaction mixture to a separatory funnel.

Separate the organic layer. Extract the aqueous layer twice more with DCM.

Combine the organic layers and wash with saturated sodium bicarbonate (NaHCO₃)

solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

under reduced pressure to yield the crude product.

Purification:

The crude solid can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel,

using a gradient of ethyl acetate in hexanes or methanol in DCM.
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Combine the pure fractions and remove the solvent in vacuo to afford 2-Fluoropyridine-4-
carboxamide as a solid. Confirm identity and purity using the spectroscopic methods

outlined in Section 2.

Synthesis Workflow Diagram

Step 1: Acyl Chloride Formation Step 2: Amidation Step 3: Purification

2-Fluoro-4-pyridinecarboxylic Acid 2-Fluoropyridine-4-carbonyl chloride (in situ)

  SOCl₂, cat. DMF
  DCM, 0°C to RT Crude Product

  NH₄OH (aq)
  DCM, 0°C to RT Pure 2-Fluoropyridine-4-carboxamide

  Workup & Recrystallization
  or Column Chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Fluoropyridine-4-carboxamide.

Chemical Reactivity: A Gateway to Novel Derivatives
The primary site of reactivity on 2-Fluoropyridine-4-carboxamide is the carbon atom attached

to the fluorine (C2). This position is highly activated towards Nucleophilic Aromatic Substitution

(SNAr).

Mechanistic Rationale: The high electronegativity of both the ring nitrogen and the C2-fluorine

atom creates a significant partial positive charge (δ+) on the C2 carbon, making it highly

electrophilic. Fluorine, despite being the most electronegative halogen, is an excellent leaving

group in SNAr reactions on electron-deficient rings.[1][5] This is because the rate-determining

step is the initial attack of the nucleophile, which is accelerated by the powerful inductive

electron-withdrawing effect of fluorine. Studies have shown that 2-fluoropyridine reacts

approximately 320 times faster than 2-chloropyridine with sodium ethoxide, underscoring this

enhanced reactivity.[1][6]

This predictable reactivity allows for the facile introduction of a wide array of functional groups

at the C2 position using various nucleophiles (amines, alcohols, thiols), making it an ideal

scaffold for building chemical libraries for drug screening.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1330667/docs?utm_src=pdf-body#a-technical-guide-to-2-fluoropyridine-4-carboxamide-properties-synthesis-and-application
https://www.benchchem.com/product/b1330667/docs?utm_src=pdf-body#a-technical-guide-to-2-fluoropyridine-4-carboxamide-properties-synthesis-and-application
https://www.benchchem.com/product/b1330667/docs?utm_src=pdf-body-img#a-technical-guide-to-2-fluoropyridine-4-carboxamide-properties-synthesis-and-application
https://www.benchchem.com/product/b1330667/docs?utm_src=pdf-body#a-technical-guide-to-2-fluoropyridine-4-carboxamide-properties-synthesis-and-application
https://www.benchchem.com/product/b1330667/docs?utm_src=pdf-body#a-technical-guide-to-2-fluoropyridine-4-carboxamide-properties-synthesis-and-application
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227713/
https://pubs.acs.org/doi/10.1021/ja5049303
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227713/
https://www.researchgate.net/publication/37432019_The_Reactivity_of_2-Fluoro-_and_2-Chloropyridines_toward_Sodium_Ethoxide_Factors_Governing_the_Rates_of_Nucleophilic_HetAromatic_Substitutions
https://www.researchgate.net/publication/37432019_The_Reactivity_of_2-Fluoro-_and_2-Chloropyridines_toward_Sodium_Ethoxide_Factors_Governing_the_Rates_of_Nucleophilic_HetAromatic_Substitutions
https://www.researchgate.net/publication/229291301_Synthesis_of_Aminopyridines_from_2-Fluoropyridine_and_Lithium_Amides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity Map
Caption: Key reactivity site on 2-Fluoropyridine-4-carboxamide.

Applications in Drug Discovery and Medicinal
Chemistry
Pyridine-based ring systems are ubiquitous in FDA-approved pharmaceuticals, valued for their

ability to engage in various biological interactions and their favorable pharmacokinetic

properties.[8] The pyridine carboxamide substructure, in particular, is a well-established

pharmacophore found in fungicides and drugs targeting enzymes like succinate

dehydrogenase.[9]

2-Fluoropyridine-4-carboxamide serves as an exceptionally valuable intermediate for:

Lead Optimization: The facile displacement of the C2-fluorine allows for the rapid synthesis

of analogues (a process known as late-stage functionalization) to explore structure-activity

relationships (SAR).[6]

Fragment-Based Drug Discovery: It can be used as a core fragment to build more complex

molecules. The carboxamide provides a vector for growth, while the fluoropyridine offers a

stable, metabolically robust ring system.

Kinase Inhibitor Synthesis: Many kinase inhibitors utilize a substituted aminopyridine core to

interact with the hinge region of the ATP binding pocket. This compound is an ideal precursor

for synthesizing 2-aminopyridine derivatives.[10]

Safety, Handling, and Storage
As a research chemical, 2-Fluoropyridine-4-carboxamide should be handled with appropriate

care in a laboratory setting.

Personal Protective Equipment (PPE): Always wear safety glasses with side shields,

chemical-resistant gloves, and a lab coat.[11] Handling should be performed in a well-

ventilated fume hood to avoid inhalation of any dust or vapors.[11]
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Toxicology: While specific data is unavailable, related compounds like 2-fluoropyridine are

known skin and eye irritants and may cause respiratory irritation.[12][13] Assume this

compound has similar properties. Avoid contact with skin and eyes.[13]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and acids.[11][14]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations. Do not allow it to enter the environment.[14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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